(S)-1-(3,5-DIFLUOROPHENYL)PROPAN-1-AMINE hydrochloride

• IUPAC Name: (1S)-1-(3,5-difluorophenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C9H11F2N.ClH/c1-2-9(12)6-3-7(10)5-8(11)4-6;/h3-5,9H,2,12H2,1H3;1H/t9-;/m0./s1
• InChI Key: LGEMCPLXQQXMSU-FVGYRXGTSA-N
• Canonical SMILES: CCC(C1=CC(=CC(=C1)F)F)N.Cl
• Isomeric SMILES: CC[C@@H](C1=CC(=CC(=C1)F)F)N.Cl
• Molecular Formula: C9H12ClF2N
• DSSTOX Substance ID: DTXSID20662543
• Molecular Weight: 207.65 g/mol
• CAS RN: 1212812-49-1

Description

-(S)-1-(3,5-DIFLUOROPHENYL)PROPAN-1-AMINE hydrochloride (DFPA•HCl) is a chemical compound that is used in scientific research and laboratory experiments. It is an important building block for the synthesis of a wide range of compounds, including pharmaceuticals and other active ingredients. DFPA•HCl has a wide range of applications in scientific research and laboratory experiments due to its unique properties. It is also used in the synthesis of a wide range of compounds, including pharmaceuticals and other active ingredients.

Scientific Research Applications

Environmental Protection and Water Treatment

Amine-functionalized sorbents have demonstrated significant efficacy in the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. These compounds are persistent environmental pollutants with recommended safe concentrations in drinking water as low as 6 ng/L. The amine groups in these sorbents facilitate PFAS removal through electrostatic interactions, hydrophobic interactions, and sorbent morphology, highlighting the critical role of amine functionalities in developing next-generation sorbents for environmental remediation (Ateia et al., 2019).

Biomedical Applications

In the realm of biomedical applications, amine-functionalized compounds, particularly those involving chitosan, have shown promising potential. Chitosan-catechol, for example, is recognized for its biocompatibility, excellent hemostatic ability, and strong tissue adhesion properties. Inspired by the robust wet-resistant adhesion of mussel adhesive proteins, which contain significant amounts of catecholamine, chitosan-catechol is poised for wide use in various medical settings, including as wound healing patches and tissue sealants (Ryu et al., 2015).

Advanced Materials and Catalysis

Amine-functionalized metal–organic frameworks (MOFs) represent a cutting-edge area of research in materials science, particularly for applications in CO2 capture and catalysis. The basic amino functionalities interact strongly with CO2, offering a pathway to highly efficient CO2 sorption capacities at low pressures. This interaction underpins the development of amine-functionalized MOF-based membranes and mixed matrix membranes, which exhibit excellent gas separation performance, underscoring the potential of amine-functionalized compounds in addressing critical challenges in energy and environmental sectors (Lin et al., 2016).